Cas no 2308476-91-5 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-2-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-2-carboxylic acid
• CAS No: 2308476-91-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5767139
• PubChem ID: 165554631
• Update Time: 2025-07-18

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpiperidine-2-carboxylic acid
• 2308476-91-5
• EN300-1549307
• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-16-11-12-28(23(13-16)25(30)31)24(29)14-17(2)27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,30,31)/t16?,17-,23?/m1/s1
• InChI Key： ZRBHOGSAJHGOLE-WCCYLALTSA-N
• SMILES： OC(C1CC(C)CCN1C(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-2-carboxylic acid

Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-2-carboxylic acid (CAS No. 2308476-91-5)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-2-carboxylic acid (CAS No. 2308476-91-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis for its stability and ease of removal.

The structure of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-2-carboxylic acid consists of a piperidine ring with a carboxylic acid group at the 2-position and a substituted butanoyl group at the 3-position. The Fmoc group at the amino position provides protection during synthesis, allowing for precise control over the reactivity of the amino group. This makes the compound particularly useful in the synthesis of complex peptides and proteins, where protecting groups are essential to prevent unwanted side reactions.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored the use of Fmoc-protected piperidine derivatives in the development of novel inhibitors for proteases involved in viral infections. The researchers found that these compounds exhibited potent inhibitory activity against specific proteases, suggesting their potential as antiviral agents.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of Fmoc-protected piperidine derivatives in modulating G protein-coupled receptors (GPCRs). The results indicated that these compounds could effectively bind to and modulate the activity of certain GPCRs, which are key targets for drugs treating conditions such as cardiovascular diseases and neurological disorders.

The synthetic route for 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-2-carboxylic acid involves several steps, including the formation of the Fmoc protecting group, the introduction of the butanoyl moiety, and the final carboxylation step. Each step requires careful optimization to ensure high yields and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process, making it more efficient and scalable.

The physical and chemical properties of this compound have been extensively characterized. It is typically obtained as a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and methanol, but exhibits limited solubility in water. These properties make it suitable for use in various chemical reactions and biological assays.

In terms of safety, while 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-2-carboxylic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound.

The future prospects for this compound are promising. Ongoing research is focused on optimizing its structure to enhance its pharmacological properties and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods that can reduce costs and improve scalability for large-scale production.

In conclusion, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-2-carboxylic acid (CAS No. 2308476-91-5) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further investigation and development into novel therapeutic agents.